2-(2,4-dichlorophenoxy)-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C20H17Cl2N3O3S/c1-27-14-5-3-13(4-6-14)25-20(15-10-29-11-17(15)24-25)23-19(26)9-28-18-7-2-12(21)8-16(18)22/h2-8H,9-11H2,1H3,(H,23,26)
• InChI Key: VPBWUYWOIVWGQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)COC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H17Cl2N3O3S
• Molecular Weight: 450.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H17Cl2N3O3S and its molecular weight is 450.33. The purity is usually 95%.
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Scientific Research Applications

Chloroacetamide Derivatives in Herbicide Development

Chloroacetamide derivatives, such as alachlor and metazachlor, are known for their use as selective pre-emergent or early post-emergent herbicides. These compounds are effective in controlling annual grasses and many broad-leaved weeds across various crops including cotton, maize, soybeans, and sugarcane (Weisshaar & Böger, 1989). The mode of action generally involves the inhibition of fatty acid synthesis in target plants.

Pyrazole Derivatives in Pharmaceutical Research

Pyrazole-acetamide derivatives have been synthesized and characterized for their potential applications in medicinal chemistry. These compounds have been used to construct novel coordination complexes with metals such as Co(II) and Cu(II), which demonstrated significant antioxidant activities in vitro. This suggests potential applications in developing antioxidant agents (Chkirate et al., 2019).

Antimicrobial and Antifungal Applications

Novel thiazole derivatives incorporating the antipyrine moiety have been developed, showing promising biological activities against various microorganisms. These compounds have been tested for their antibacterial and antifungal activities, indicating potential applications in developing new antimicrobial agents (Aly, Saleh, & Elhady, 2011).

Nonlinear Optical Properties for Photonic Devices

Certain acetamide structures have been investigated for their nonlinear optical properties, aiming to understand their behavior in both static and dynamic cases. This research is relevant for applications in photonic devices such as optical switches and modulators (Castro et al., 2017).